Cas no 1460-34-0 (3-methyl-2-oxopentanoic acid)

• Product Name: 3-methyl-2-oxopentanoic acid
• CAS No: 1460-34-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD00002582
• CID: 160088
• PubChem ID: 47
• Update Time: 2025-04-19

3-methyl-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-methyl-2-oxo-
• 3-Methyl-2-oxovaleric Acid
• 2-KETO-3-METHYLVALERIC ACID
• 2-Oxo-3-methylvaleric acid
• METHYLETHYLPYRUVIC ACID
• 3-Methyl-2-oxopentanoic Acid
• α-Keto-3-methylvaleric acid
• α-Keto-β-methylvaleric acid
• DL-3-METHYL-2-OXOVALERIC ACID
• α-Keto-β-methyl-n-valeric acid
• alpha-keto-beta-methyl-valerate
• alpha-Keto-beta-methylvaleric acid
• 2-Oxo-3-methylvalerate
• ketoisoleucine
• 2-oxoisoleucine
• 2-oxo-3-methyl-n-valeric acid
• 3-methyl-2-oxopentanoate
• 3-Methyl-2-oxovaleric
• alpha-keto-beta-methyl-n-valeric acid
• 3-Ethyl-3-methylpyruvic acid
• 2-Oxo-3-methylpentanoic acid
• 3-methyl-2-oxo-pentanoic acid
• alpha-oxo-beta-methylvaleric acid
• JVQYSWDUAOAHFM-UHFFFAOYSA-N
• alpha-oxo-beta-methyl-n-valeric acid
• alpha-Keto-beta-
• 3-methyl-2-oxopentanoic acid

• MDL： MFCD00002582
• Inchi： 1S/C6H10O3/c1-3-4(2)5(7)6(8)9/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： JVQYSWDUAOAHFM-UHFFFAOYSA-N
• SMILES： CCC(C(C(=O)O)=O)C

Computed Properties

• Exact Mass: 130.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 38.0 to 43.0 deg-C
• Boiling Point: 84°C/18mmHg(lit.)
• PSA: 54.37000
• LogP: 0.68620
• FEMA: 3870 | 3-METHYL-2-OXOPENTANOIC ACID
• Solubility: Not determined

3-methyl-2-oxopentanoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters